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Abstract

Azodicarboxylic dimorpholide (ADDM), also known as 1,1'-(azodicarbonyl)dimorpholine, is a
versatile and efficient reagent in organic synthesis. This guide provides a comprehensive
overview of its chemical and physical properties, detailed experimental protocols for its
application, and a discussion of its relevance in contemporary research and development.
ADDM's notable characteristic is its water-solubility, which offers a significant advantage in
purification processes, particularly in the context of the Mitsunobu reaction and disulfide bond
formation. This document aims to serve as a technical resource for professionals leveraging
ADDM in their synthetic endeavors.

Chemical and Physical Properties

Azodicarboxylic dimorpholide is a yellow to dark yellow crystalline solid.[1] Its key identifiers
and physical properties are summarized in the tables below for easy reference.

Table 1: Compound Identification

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b089284?utm_src=pdf-interest
https://www.sigmaaldrich.com/HK/zh/product/aldrich/11628
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value

IUPAC Name 1,1'-(diazene-1,2-dicarbonyl)dimorpholine

Synonym(s) Azodi-carboxylic t-)ismorph-olide, 1,1-
(azodicarbonyl)dimorpholine

CAS Number 10465-82-4

Molecular Formula C10H16N4Oa4

Molecular Weight 256.26 g/mol
INChl=1S/C10H16N404/c15-9(13-1-5-17-6-2-

InChl 13)11-12-10(16)14-3-7-18-8-4-14/h1-8H2/b12-
11+

InChlKey CHAMTJIKQPOMXTI-VAWYXSNFSA-N

SMILES O=C(N1CCOCC1)N=NC(=0O)N2CCOCC2

EC Number 418-690-0

Beilstein Registry Number 1013753

PubChem CID 57646943

Table 2: Physical Properties
Property Value

Physical State

Solid, powder, or crystals[1]

Color Yellow to dark yellow[1]
Melting Point 141-143 °C

Boiling Point Not available

Solubility Water-soluble

Flash Point Not applicable[2]

Storage Class

11 - Combustible Solids[2]
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Note on Spectral Data: Despite extensive searches, experimental spectral data (*H NMR, 13C
NMR, IR, Mass Spectrometry) for Azodicarboxylic dimorpholide could not be located in the
public domain. Researchers are advised to acquire this data independently upon synthesis or
purchase.

Synthesis of Azodicarboxylic Dimorpholide

While a detailed, step-by-step experimental protocol for the synthesis of ADDM is not readily
available in the reviewed literature, a common synthetic route involves the reaction of
morpholine with diethyl azodicarboxylate (DEAD). The following is a generalized procedure
based on this approach.

Experimental Protocol: Synthesis of Azodicarboxylic Dimorpholide
Materials:

» Diethyl azodicarboxylate (DEAD)

Morpholine

Anhydrous diethyl ether (or other suitable aprotic solvent)

Ice bath

Standard glassware for organic synthesis
Procedure:

¢ In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve
diethyl azodicarboxylate (DEAD) in anhydrous diethyl ether.

e Cool the solution to 0 °C using an ice bath.

o Slowly add morpholine dropwise to the cooled solution of DEAD with continuous stirring. The
molar ratio of morpholine to DEAD should be carefully controlled, typically a slight excess of
morpholine may be used.
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» After the addition is complete, allow the reaction mixture to stir at 0 °C for a specified period,
monitoring the reaction progress by an appropriate method (e.g., TLC).

e Upon completion, the product, Azodicarboxylic dimorpholide, may precipitate from the
solution. The solid can be collected by filtration.

» Wash the collected solid with cold diethyl ether to remove any unreacted starting materials
and by-products.

e Dry the product under vacuum to obtain pure Azodicarboxylic dimorpholide.

Diagram of Synthesis Pathway:
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Caption: Synthesis of ADDM from DEAD and Morpholine.

Applications in Organic Synthesis
The Mitsunobu Reaction

The Mitsunobu reaction is a versatile method for the conversion of primary and secondary
alcohols to a variety of functional groups with inversion of stereochemistry. A significant
challenge in the traditional Mitsunobu reaction is the removal of by-products, such as the
reduced azodicarboxylate and triphenylphosphine oxide. Azodicarboxylic dimorpholide (ADDM)
serves as a water-soluble alternative to DEAD or DIAD, which simplifies the purification
process as the corresponding hydrazine by-product can be easily removed by aqueous
extraction.[3]

Experimental Protocol: Mitsunobu Reaction using ADDM
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Materials:

Alcohol

Nucleophile (e.g., carboxylic acid, phenol)

Triphenylphosphine (PPhs) or Tributylphosphine (PBus)

Azodicarboxylic dimorpholide (ADDM)

Anhydrous solvent (e.g., THF, Dichloromethane)

Standard glassware for organic synthesis
Procedure:

 In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve the alcohol, the nucleophile, and the phosphine (typically 1.5-2 equivalents) in the
anhydrous solvent.

e Cool the mixture to 0 °C in an ice bath.

» Slowly add a solution of Azodicarboxylic dimorpholide (ADDM) (1.5-2 equivalents) in the
same anhydrous solvent to the reaction mixture.

» Allow the reaction to warm to room temperature and stir for several hours, monitoring the
progress by TLC.

e Upon completion, quench the reaction with water.
o Extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

e Wash the organic layer with water to remove the water-soluble reduced ADDM by-product
and any other aqueous-soluble impurities.

o Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa4 or MgSO0a), filter, and
concentrate under reduced pressure.
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 Purify the crude product by column chromatography if necessary.

Diagram of Mitsunobu Reaction Workflow:

Reactants
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Caption: General workflow for a Mitsunobu reaction using ADDM.

Disulfide Bond Formation

Azodicarboxylates, including ADDM, are effective reagents for the formation of disulfide bonds
from thiols. This reaction is particularly relevant in peptide chemistry for the creation of cyclic
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peptides and in other areas of organic synthesis where disulfide linkages are required. The
reaction proceeds under mild conditions and is generally high-yielding.

Experimental Protocol: Disulfide Bond Formation using ADDM

Materials:

Thiol-containing substrate (e.g., a peptide with two cysteine residues)

Azodicarboxylic dimorpholide (ADDM)

Suitable solvent (e.g., DMF, water, or a mixture)

Standard glassware for organic synthesis

Procedure:

» Dissolve the thiol-containing substrate in the chosen solvent. The concentration should be
optimized to favor intramolecular cyclization if desired, or intermolecular disulfide formation.

e Add a solution of Azodicarboxylic dimorpholide (ADDM) (typically 1-1.5 equivalents) to the
substrate solution.

« Stir the reaction mixture at room temperature. The reaction progress can be monitored by
HPLC or LC-MS.

o Upon completion, the reaction mixture can be directly purified by preparative HPLC to isolate
the disulfide-containing product. The water-soluble nature of the reduced ADDM by-product
simplifies purification.

Diagram of Disulfide Bond Formation:
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Caption: Formation of a disulfide bond from two thiol groups using ADDM.

Safety Information

Azodicarboxylic dimorpholide is a combustible solid.[2] Standard laboratory safety precautions
should be observed when handling this reagent. This includes the use of personal protective
equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be conducted in
a well-ventilated area or a fume hood. For detailed safety information, refer to the Safety Data
Sheet (SDS) provided by the supplier.

Conclusion

Azodicarboxylic dimorpholide is a valuable reagent in organic synthesis, offering a practical
solution to the purification challenges often encountered with traditional Mitsunobu reagents. Its
utility in disulfide bond formation further underscores its importance in synthetic chemistry,
particularly in the synthesis of peptides and other complex molecules. This guide provides a
foundational understanding of ADDM's properties and applications, intended to facilitate its
effective use in a research and development setting. The lack of publicly available spectral data
highlights an area for future contribution to the chemical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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